Cas no 139071-41-3 (Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester)

• Product Name: Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester
• CAS No: 139071-41-3
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 1259733
• Update Time: 2024-08-03

Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 2,4,5-tricyano-, 2-hydroxyethyl ester
• 2-Hydroxyethyl 6-(2,4,5-tricyanophenyl)hexanoate

• Inchi： 1S/C17H17N3O3/c18-10-14-9-16(12-20)15(11-19)8-13(14)4-2-1-3-5-17(22)23-7-6-21/h8-9,21H,1-7H2
• InChI Key： CBWIOZKTLBDKRH-UHFFFAOYSA-N
• SMILES： C1(CCCCCC(OCCO)=O)=CC(C#N)=C(C#N)C=C1C#N

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 560.2±50.0 °C(Predicted)
• pka: 13.90±0.10(Predicted)